Cas no 1352318-71-8 (3-4-(Ethoxycarbonyl)phenylphenylacetic acid)

• Product Name: 3-4-(Ethoxycarbonyl)phenylphenylacetic acid
• CAS No: 1352318-71-8
• MF: C₁₇H₁₆O₄
• MW: 284.306545257568
• MDL: MFCD20529506
• CID: 2771301
• Update Time: 2025-06-15

3-4-(Ethoxycarbonyl)phenylphenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[3-(4-ethoxycarbonylphenyl)phenyl]acetic acid
• 3-[4-(Ethoxycarbonyl)phenyl]phenylacetic acid;
• 3-4-(Ethoxycarbonyl)phenylphenylacetic acid

• MDL： MFCD20529506
• Inchi： 1S/C17H16O4/c1-2-21-17(20)14-8-6-13(7-9-14)15-5-3-4-12(10-15)11-16(18)19/h3-10H,2,11H2,1H3,(H,18,19)
• InChI Key： UBNHYPLAFHZYCO-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC(=CC=1)C1=CC=CC(CC(=O)O)=C1)=O

Computed Properties

• Exact Mass: 284.10500

Experimental Properties

• PSA: 63.60000
• LogP: 3.15740

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 3-4-(Ethoxycarbonyl)phenylphenylacetic acid

Comprehensive Overview of 3-4-(Ethoxycarbonyl)phenylphenylacetic Acid (CAS No. 1352318-71-8): Properties, Applications, and Industry Insights

3-4-(Ethoxycarbonyl)phenylphenylacetic acid (CAS No. 1352318-71-8) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural features and versatile applications. This carboxylic acid derivative, characterized by its ethoxycarbonyl and phenyl functional groups, serves as a critical intermediate in synthetic chemistry. Its molecular formula, C₁₇H₁₆O₄, and precise molecular weight of 284.31 g/mol make it a subject of interest for researchers exploring drug discovery and material science.

In recent years, the demand for high-purity intermediates like 3-4-(Ethoxycarbonyl)phenylphenylacetic acid has surged, driven by advancements in small-molecule therapeutics and green chemistry. Users frequently search for terms such as "CAS 1352318-71-8 supplier," "synthesis of phenylacetic acid derivatives," and "applications of ethoxycarbonyl compounds," reflecting its relevance in both academic and industrial settings. The compound's lipophilicity and hydrogen-bonding capacity contribute to its utility in designing bioactive molecules, particularly in enzyme inhibition studies.

From a synthetic chemistry perspective, CAS 1352318-71-8 is often employed in peptide coupling reactions and as a building block for heterocyclic compounds. Its ester group allows for further functionalization, aligning with the growing trend toward modular synthesis in medicinal chemistry. Researchers also investigate its potential in crystal engineering, where its aromatic stacking properties could influence solid-state photoluminescence—a hot topic in organic electronics.

Environmental and regulatory compliance aspects of 3-4-(Ethoxycarbonyl)phenylphenylacetic acid are frequently queried in search engines. While not classified as hazardous under major GHS standards, proper laboratory handling protocols are recommended due to its powdered form. The compound's biodegradability profile and low ecotoxicity make it a candidate for sustainable chemical processes, resonating with the industry's shift toward green solvents and atom-efficient reactions.

Analytical characterization of 1352318-71-8 typically involves HPLC, NMR spectroscopy, and mass spectrometry, with purity thresholds exceeding 98% for most pharmaceutical-grade applications. Recent patent literature highlights its use in kinase inhibitor development, particularly for metabolic disease targets—a response to the global rise in diabetes and obesity-related research. This aligns with search trends focusing on "phenylacetic acid in drug design" and "CAS 1352318-71-8 mechanism of action."

The supply chain for 3-4-(Ethoxycarbonyl)phenylphenylacetic acid remains robust, with cGMP-compliant manufacturers offering custom synthesis services. Storage recommendations emphasize protection from moisture and oxidation, with stability data supporting long-term shelf life under inert conditions. As structure-activity relationship (SAR) studies gain prominence in computational chemistry, this compound's molecular descriptors are increasingly modeled for virtual screening pipelines.

Emerging applications in agrochemicals and flavor/fragrance industries demonstrate the compound's cross-sectoral value. Its benzoic acid-like core structure enables derivatization into UV-absorbing materials, relevant to sunscreen formulations—a niche yet growing market segment. With global pharmaceutical API production expanding, CAS 1352318-71-8 exemplifies how multifunctional intermediates bridge academic research and industrial scale-up.